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Compound of Interest

Compound Name: Parsaclisib

Cat. No.: B560406 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Parsaclisib (INCB050465), a potent and selective PI3Kδ inhibitor used in research settings.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Parsaclisib is an investigational agent intended for research into relapsed or refractory B-cell

malignancies.[1][2] While a Safety Data Sheet (SDS) for the pure compound may not classify it

as hazardous under the Globally Harmonized System (GHS), its mechanism of action as an

antineoplastic agent warrants handling it with precautions similar to those for cytotoxic drugs.[3]

[4]

Chemical and Physical Properties
A summary of key physical and chemical properties of Parsaclisib relevant to its handling and

disposal is provided below.
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Property Data

Synonyms INCB 050465, IBI-376

CAS Number 1426698-88-5

Flammability Product is not flammable

Flash Point Not applicable

Solubility in Water Not determined

Decomposition Temp. Not determined

Hazard Classification Not classified according to GHS[3]

Disposal Protocol for Parsaclisib Waste
The following step-by-step protocol outlines the recommended procedure for disposing of

Parsaclisib waste, including pure compound, contaminated labware, and personal protective

equipment (PPE). This protocol is based on general guidelines for cytotoxic and chemical

waste disposal to ensure a high level of safety.[4][5][6]

1. Waste Segregation and Collection:

Identify Waste Streams: All materials that have come into contact with Parsaclisib must be

considered contaminated. This includes:

Expired or unused Parsaclisib powder.

Contaminated sharps (needles, syringes, scalpels).

Contaminated labware (vials, pipette tips, flasks).

Contaminated PPE (gloves, lab coats, masks).

Use Designated Containers:

Sharps Waste: Dispose of all contaminated sharps immediately into a designated,

puncture-resistant sharps container labeled as "Cytotoxic Waste".[6]
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Solid Waste: Collect non-sharp contaminated items (e.g., gloves, vials, absorbent pads) in

a dedicated, leak-proof container lined with a purple bag clearly marked with the cytotoxic

symbol.[6][7]

Liquid Waste: While Parsaclisib's aqueous solubility is not specified, any solutions

containing it should be collected in a sealed, non-reactive waste container. Do not

discharge to sewers or waterways.[3]

2. Packaging and Labeling:

All waste containers must be securely sealed to prevent leakage.

Label all containers clearly with "Cytotoxic Waste" and include information about the primary

contents (Parsaclisib).

Ensure labels are legible and securely attached to the container.

3. Storage:

Store sealed cytotoxic waste containers in a designated, secure area away from general

laboratory traffic.

The storage area should be clearly marked with appropriate hazard symbols.

4. Final Disposal:

Professional Disposal Service: The primary method for disposal of cytotoxic waste is high-

temperature incineration through a licensed hazardous waste disposal service.[6] Do not

dispose of Parsaclisib waste in general trash or through standard laboratory autoclaving.

Institutional Guidelines: Always follow your institution's specific Environmental Health and

Safety (EHS) guidelines for cytotoxic and chemical waste disposal.

Regulatory Compliance: Ensure all disposal practices comply with local, state, and federal

regulations for hazardous waste.

Experimental Workflow and Disposal Pathway
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The following diagram illustrates the decision-making process and workflow for the safe

handling and disposal of Parsaclisib in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Parsaclisib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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